Cas no 143978-62-5 (2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-1-carboxylic acid, Mixture of diastereomers)

• Product Name: 2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-1-carboxylic acid, Mixture of diastereomers
• CAS No: 143978-62-5
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 4599858
• Update Time: 2025-07-10

2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-1-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-1-carboxylic acid, Mixture of diastereomers

• Inchi： 1S/C15H25NO4/c1-15(2,3)20-14(19)16-9-8-10-6-4-5-7-11(10)12(16)13(17)18/h10-12H,4-9H2,1-3H3,(H,17,18)
• InChI Key： SRZIWRUJWLMSFT-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2C(CCCC2)CCN1C(OC(C)(C)C)=O

Additional information on 2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-1-carboxylic acid, Mixture of diastereomers

Introduction to 2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-1-carboxylic acid, Mixture of diastereomers (CAS No. 143978-62-5) and Its Emerging Applications in Chemical Biology

The compound 2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-1-carboxylic acid, Mixture of diastereomers (CAS No. 143978-62-5) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This mixture of diastereomers, characterized by its unique decahydroisoquinoline scaffold and protective carbobenzyloxy (Boc) group, has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. The decahydroisoquinoline core is a privileged structure in natural products and pharmaceuticals, known for its biological activity and structural diversity.

In the realm of chemical biology, this compound serves as a crucial intermediate in the synthesis of bioactive molecules. The Boc group provides stability during synthetic transformations while allowing for selective deprotection, making it an invaluable tool for constructing complex peptidomimetics and heterocyclic derivatives. The mixture of diastereomers introduces stereochemical diversity, which is increasingly recognized as a key factor in modulating biological activity and pharmacokinetic properties.

Recent advancements in the field have highlighted the potential of 2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-1-carboxylic acid in the development of novel therapeutic agents. For instance, researchers have leveraged its scaffold to design inhibitors targeting enzymes involved in cancer metabolism. Decahydroisoquinoline derivatives have shown promise in disrupting metabolic pathways such as glycolysis and fatty acid oxidation, which are often dysregulated in tumor cells. The Boc-protected derivative offers a synthetic handle that enables the introduction of additional functional groups, facilitating the creation of highly specific inhibitors.

Moreover, the compound has been explored in the context of neurodegenerative diseases. Isoquinoline derivatives are well-documented for their interaction with neurological targets, including ion channels and receptors. The rigid decahydroisoquinoline core enhances binding affinity and selectivity, making it an attractive scaffold for designing small-molecule modulators. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by modulating calcium signaling or inhibiting protease activity associated with neuroinflammation.

The stereochemical complexity introduced by the mixture of diastereomers has also been exploited in the development of chiral drugs. Enantioselective synthesis and resolution techniques have enabled the isolation of individual diastereomers, which can be tested for differential biological activity. This approach aligns with the growing emphasis on enantiopurity in drug development, where stereochemistry significantly influences efficacy and safety profiles.

From a synthetic chemistry perspective, 2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-1-carboxylic acid exemplifies the power of modular construction in drug discovery. The Boc group allows for orthogonal protection-deprotection strategies, enabling sequential functionalization at multiple sites on the molecule. This flexibility is particularly valuable when designing complex scaffolds that mimic natural product structures or when introducing bioisosteres to optimize pharmacokinetic properties.

The compound's utility extends beyond academia into industrial applications. Pharmaceutical companies are increasingly adopting structure-based design approaches, where computational modeling plays a pivotal role. The rigid decahydroisoquinoline core provides a stable template for virtual screening campaigns, allowing researchers to identify lead compounds with high affinity for biological targets. The Boc protection further enhances synthetic feasibility by providing stability under various reaction conditions.

In conclusion, 2-[(tert-butoxy)carbonyl]-decahydroisoquinoline-1-carboxylic acid, Mixture of diastereomers (CAS No. 143978-62-5) represents a cornerstone in modern drug discovery efforts. Its unique structural features and synthetic versatility make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics targeting diverse diseases. As research continues to uncover new applications for this compound, its importance in advancing chemical biology is poised to grow even further.